Cas no 64199-70-8 (Isonopaline)

• Product Name: Isonopaline
• CAS No: 64199-70-8
• MF: C₁₁H₂₀N₄O₆
• MW: 304.299702644348
• CID: 512836
• PubChem ID: 92144403
• Update Time: 2025-04-19

Isonopaline Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[(1S)-4-[(aminoiminomethyl)amino]-1-carboxybutyl]-
• Isonopaline
• Nopaline
• L-Glutamicacid, N-[4-[(aminoiminomethyl)amino]-1-carboxybutyl]-, (S)-
• N-[(1S)-4-[(Aminoiminomethyl)amino]-1-carboxybutyl]-L-glutamic Acid
• 64199-70-8

• Inchi： 1S/C11H20N4O6/c12-11(13)14-5-1-2-6(9(18)19)15-7(10(20)21)3-4-8(16)17/h6-7,15H,1-5H2,(H,16,17)(H,18,19)(H,20,21)(H4,12,13,14)
• InChI Key： LMKYZBGVKHTLTN-UHFFFAOYSA-N
• SMILES： NC(NCCCC(C(=O)O)NC(C(=O)O)CCC(=O)O)=N

Computed Properties

• Exact Mass: 304.1384
• Monoisotopic Mass: 304.13828437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 188Ų

Experimental Properties

• PSA: 174.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives